(4-((3,5-Dimethoxyphenyl)amino)-6-fluoroquinolin-3-yl)(piperidin-1-yl)methanone

• IUPAC Name: [4-(3,5-dimethoxyanilino)-6-fluoroquinolin-3-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C23H24FN3O3/c1-29-17-11-16(12-18(13-17)30-2)26-22-19-10-15(24)6-7-21(19)25-14-20(22)23(28)27-8-4-3-5-9-27/h6-7,10-14H,3-5,8-9H2,1-2H3,(H,25,26)
• InChI Key: IFALPZJLSJXKRH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC2=C3C=C(C=CC3=NC=C2C(=O)N4CCCCC4)F)OC
• Molecular Formula: C23H24FN3O3
• Molecular Weight: 409.5 g/mol

Description

Compounds like this one typically belong to the class of organic compounds known as quinolines and derivatives. Quinolines and derivatives are compounds containing a quinoline moiety, which consists of a benzene ring fused to a pyridine ring.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions, including the formation of the quinoline ring and the attachment of various functional groups.

Molecular Structure Analysis

The molecular structure of such compounds is typically analyzed using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions of these compounds can be studied using various techniques, including NMR, infrared spectroscopy, and mass spectrometry.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can be analyzed using various techniques, including melting point determination, solubility testing, and spectroscopic analyses.

Mechanism of Action

The mechanism of action of such compounds can vary widely depending on their structure and the target they interact with. Some quinoline derivatives are used as antimalarial drugs, while others have shown anticancer activity.

Safety and Hazards

The safety and hazards associated with such compounds depend on their specific structure and properties. Some quinoline derivatives are known to be toxic, while others are used as pharmaceuticals.

Future Directions

The future directions for the study of such compounds could include the development of new synthetic methods, the exploration of their potential as pharmaceuticals, and the investigation of their environmental impact.